2-(4-fluorophenyl)-6-(thiomorpholin-4-ylcarbonyl)imidazo[1,2-a]pyridine

• IUPAC Name: [2-(4-fluorophenyl)imidazo[1,2-a]pyridin-6-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C18H16FN3OS/c19-15-4-1-13(2-5-15)16-12-22-11-14(3-6-17(22)20-16)18(23)21-7-9-24-10-8-21/h1-6,11-12H,7-10H2
• InChI Key: OEUMKYUKTVUCGF-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=O)C2=CN3C=C(N=C3C=C2)C4=CC=C(C=C4)F
• Molecular Formula: C18H16FN3OS
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of related imidazo[1,2-a]pyridine derivatives often involves multicomponent cascade reactions, starting from heterocyclic azines and proceeding through steps like Suzuki coupling and cyclization reactions. For instance, compounds based on the imidazo[1,2-a]pyridine core have been synthesized through a multicomponent cascade reaction of a heterocyclic azine with an aldehyde and alkyne, followed by further coupling and cyclization reactions (Nagarajan et al., 2014).

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridine derivatives is characterized by their fused ring systems, which often lead to interesting photophysical properties. X-ray crystallography and spectroscopic methods such as FT-IR, 1H NMR, and 13C NMR are commonly used to elucidate the structures of these compounds. For example, crystal structure analysis of similar compounds has revealed significant intermolecular interactions and supramolecular networks, which are critical for understanding their chemical behavior and potential applications (Banu et al., 2013).

Future Directions

The future directions in the research of imidazo[1,2-a]pyridines could involve the discovery of novel methods for its synthesis and functionalization. The potential of various derivatives of these skeletons to be used not only as drugs, but also as organoelectronic materials; fluorescent materials, etc. cannot be ignored.